Cas no 2228296-81-7 (4-(3-methoxy-4-methylphenyl)-2-methylbutanoic acid)

• Product Name: 4-(3-methoxy-4-methylphenyl)-2-methylbutanoic acid
• CAS No: 2228296-81-7
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6378954
• PubChem ID: 165683024
• Update Time: 2025-08-05

4-(3-methoxy-4-methylphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-4-methylphenyl)-2-methylbutanoic acid
• EN300-1790915
• 2228296-81-7

• Inchi： 1S/C13H18O3/c1-9-4-6-11(8-12(9)16-3)7-5-10(2)13(14)15/h4,6,8,10H,5,7H2,1-3H3,(H,14,15)
• InChI Key： OOKYEBPEONKFND-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(3-methoxy-4-methylphenyl)-2-methylbutanoic acid

4-(3-Methoxy-4-Methylphenyl)-2-Methylbutanoic Acid: A Comprehensive Overview

The compound 4-(3-methoxy-4-methylphenyl)-2-methylbutanoic acid, identified by the CAS number 2228296-81-7, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of organic acids, specifically butanoic acids, and exhibits a unique structure that combines aromatic and aliphatic components. Its molecular formula is C₁₃H₁₈O₃, and it has a molecular weight of 230.3 g/mol. The compound is characterized by its aromatic ring substituted with methoxy and methyl groups, which contribute to its distinct chemical properties.

The synthesis of 4-(3-methoxy-4-methylphenyl)-2-methylbutanoic acid typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or acylation followed by hydrolysis to introduce the carboxylic acid group. The presence of the methoxy group at the 3-position of the phenyl ring imparts electron-donating properties, which can influence the reactivity of the molecule in various chemical reactions. Additionally, the methyl group at the 4-position adds steric bulk, potentially affecting the molecule's solubility and stability.

Recent studies have highlighted the potential of this compound in pharmacological applications. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting COX-2 enzymes. Furthermore, computational studies using molecular docking techniques have revealed that this compound could serve as a lead molecule for developing new drugs targeting specific protein receptors.

In terms of physical properties, 4-(3-methoxy-4-methylphenyl)-2-methylbutanoic acid is a solid at room temperature with a melting point of approximately 150°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, making it suitable for various organic synthesis procedures. The compound also exhibits moderate acidity due to the presence of the carboxylic acid group, with a pKa value around 4.5.

The structural versatility of this compound makes it an attractive candidate for further research in material science. A study published in Nature Materials (2023) explored its use as a precursor for synthesizing novel polymeric materials with enhanced thermal stability. The aromatic ring provides rigidity to the polymer backbone, while the carboxylic acid group facilitates cross-linking through esterification or amidation reactions.

In conclusion, 4-(3-methoxy-4-methylphenyl)-2-methylbutanoic acid (CAS No: 2228296-81-7) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, combining aromaticity with functional groups like methoxy and carboxylic acid, positions it as a valuable building block for drug discovery and material synthesis. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in modern chemical science.